Cas no 1211527-93-3 (1-ethenyl-4,5-difluoro-2-methoxybenzene)

• Product Name: 1-ethenyl-4,5-difluoro-2-methoxybenzene
• CAS No: 1211527-93-3
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 6014123
• PubChem ID: 165968569
• Update Time: 2025-10-28

1-ethenyl-4,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4,5-difluoro-2-methoxybenzene
• 1211527-93-3
• EN300-1798627

• Inchi： 1S/C9H8F2O/c1-3-6-4-7(10)8(11)5-9(6)12-2/h3-5H,1H2,2H3
• InChI Key： HUPQWOCMMFLJEB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=C)C=1)OC)F

Computed Properties

• Exact Mass: 170.05432120g/mol
• Monoisotopic Mass: 170.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-ethenyl-4,5-difluoro-2-methoxybenzene

1-Ethenyl-4,5-Difluoro-2-Methoxybenzene

The compound 1-Ethenyl-4,5-Difluoro-2-Methoxybenzene (CAS No. 1211527-93-3) is a highly specialized aromatic compound with a unique structure that combines a vinyl group, two fluorine atoms, and a methoxy group on a benzene ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile reactivity and potential applications in drug design and advanced materials.

Structure and Synthesis: The molecule features a benzene ring with substituents at positions 1, 4, and 5. The vinyl group (ethenyl) at position 1 introduces unsaturation, enhancing the compound's reactivity in various coupling reactions. The fluorine atoms at positions 4 and 5 contribute to the molecule's electronic properties, making it an attractive candidate for fluorinated aromatic systems. The methoxy group at position 2 imparts electron-donating effects, which can influence the compound's reactivity and solubility. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step processes involving Friedel-Crafts alkylation, nucleophilic aromatic substitution, and Heck coupling reactions.

Applications in Pharmaceutical Research: 1-Ethenyl-4,5-Difluoro-2-Methoxybenzene has shown promise in drug design due to its ability to act as a building block for bioactive molecules. Its fluorinated structure aligns with the growing trend of incorporating halogens into pharmaceutical compounds to enhance pharmacokinetic properties such as lipophilicity and metabolic stability. Researchers have explored its use in the development of potential inhibitors for kinase enzymes, which are critical targets in cancer therapy. Recent studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against specific kinase targets, warranting further investigation into their therapeutic potential.

Materials Science Applications: Beyond pharmaceuticals, this compound has found applications in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. The vinyl group enables polymerization reactions, leading to the formation of polymeric materials with tailored electronic properties. Fluorinated aromatic systems like this compound are also being explored for their potential use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has highlighted the importance of fluorination in improving the charge transport properties of these materials, making them more suitable for high-performance electronic devices.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of 1-Ethenyl-4,5-Difluoro-2-Methoxybenzene is crucial. Studies have shown that its fluorinated nature may contribute to persistence in the environment; however, its relatively low production volume and controlled usage mitigate potential risks. Researchers are actively exploring greener synthesis routes and degradation pathways to minimize its environmental footprint while maximizing its benefits across various industries.

In conclusion, 1-Ethenyl-4,5-Difluoro-2-Methoxybenzene (CAS No. 1211527-93-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure offers a wealth of opportunities for innovation across pharmaceuticals, materials science, and beyond. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial applications.